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Compound of Interest

Compound Name: 2,6-Di-tert-butyl-4-methylpyridine

Cat. No.: B104953 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2,6-Di-tert-butyl-4-methylpyridine

Introduction
2,6-Di-tert-butyl-4-methylpyridine, commonly referred to as DTBMP, is a sterically hindered,

non-nucleophilic base widely utilized in organic synthesis.[1] Its unique structure allows it to act

as a proton scavenger without interfering with Lewis acids or participating in nucleophilic

reactions.[1][2] It is instrumental in the conversion of aldehydes and ketones to vinyl triflates

and in various catalyzed reactions.[1][2] Given its reactivity and hazardous properties, a

thorough understanding of its safety and handling precautions is critical for researchers,

scientists, and drug development professionals.

This guide provides comprehensive safety protocols, hazard information, and emergency

procedures for 2,6-di-tert-butyl-4-methylpyridine (CAS No: 38222-83-2).[3]

Chemical and Physical Properties
The physical and chemical properties of DTBMP are essential for its safe handling and storage.

It is a solid at temperatures below 30-36°C.[4] It is sparingly soluble in water but soluble in

various organic solvents.[1][5]
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Property Value Reference(s)

CAS Number 38222-83-2 [3]

Molecular Formula C₁₄H₂₃N [3][6][7]

Molecular Weight 205.34 g/mol [3]

Appearance

White solid, or colorless to light

yellow/brown liquid or low

melting solid.[3][4][5][6]

Odor Faint odor.[6]

Melting Point 31-36 °C [1][5]

Boiling Point 233 °C at 760 Torr [1][4]

Flash Point 84 °C (183.2 °F) - closed cup [8]

Density 0.9 ± 0.1 g/cm³ [5]

Solubility

Sparingly soluble in water;

Soluble in ethanol, acetic acid,

and diethyl ether.[1][4][5]

Vapor Pressure 0.087 Torr at 25 °C [4]

pKa 4.41 (in 50% EtOH) [4]

Refractive Index n20/D 1.4763 [1]

Hazard Identification and Classification
DTBMP is classified as hazardous under the Globally Harmonized System (GHS). It is harmful

if swallowed and causes significant irritation to the skin, eyes, and respiratory system.[3][6]
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Hazard Class Category Signal Word
Hazard
Statement

Reference(s)

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed
[3][6]

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation
[3][6][9]

Serious Eye

Damage/Eye

Irritation

Category 2 Warning

H319: Causes

serious eye

irritation

[3][6][9]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 Warning

H335: May

cause respiratory

irritation

[3][6]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is mandatory to minimize exposure and ensure a safe laboratory

environment.

Engineering Controls
Ventilation: Always handle 2,6-di-tert-butyl-4-methylpyridine in a well-ventilated area.[5] A

certified chemical fume hood is required for all procedures involving this substance.

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is essential to prevent contact.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[6]

Skin Protection:
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Gloves: Wear suitable chemical-resistant gloves (e.g., Neoprene).[6][10] Inspect gloves

prior to use and replace if contaminated.[10]

Clothing: A lab coat or chemical-resistant apron is required.[10] Do not allow clothing wet

with the material to remain in contact with skin.[10]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator (such as a dust mask type N95) is necessary.

Standard Handling Workflow
The following workflow outlines the standard procedure for handling DTBMP safely.
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Preparation

Personal Protection

Chemical Handling

Post-Handling

Review SDS and Procedure

Verify Fume Hood Operation

Assemble All Necessary Equipment

Don Required PPE:
Gloves, Goggles, Lab Coat

Work Inside Fume Hood

Carefully Weigh/Dispense Chemical

Keep Container Tightly Closed When Not in Use

Properly Seal and Store Chemical

Decontaminate Work Area and Equipment

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Diagram 1: Standard workflow for handling DTBMP.
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Storage Requirements
Proper storage is crucial to maintain chemical integrity and prevent accidents.

Conditions: Store in a cool, dry, and well-ventilated place with a recommended temperature

of 2-8°C.[5]

Container: Keep the container tightly closed and stored in a locked cabinet.[5]

Sensitivities: The material is reported to be air and light sensitive.[6]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[11]

Emergency Procedures
Immediate and appropriate action is required in the event of an emergency.

First Aid Measures
The following table summarizes the first aid protocols for different exposure routes.
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Exposure Route First Aid Protocol Reference(s)

Inhalation

Remove the person to fresh air

and keep them in a position

comfortable for breathing. If

feeling unwell, call a POISON

CENTER or doctor.[6][11]

Skin Contact

Take off contaminated clothing

immediately. Wash the affected

area with plenty of soap and

water. If skin irritation occurs,

seek medical advice. Wash

contaminated clothing before

reuse.[5][6][9]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do so. Continue

rinsing. If eye irritation persists,

get medical attention.[5][6][9]

Ingestion

Rinse mouth with water. Call a

POISON CENTER or doctor

immediately. Do not induce

vomiting.[5][6][12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[11][13]

Hazardous Combustion Products: Burning may produce toxic fumes, including nitrogen

oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[11]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[11]
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Accidental Release Measures
A systematic approach is necessary to safely manage spills.

Spill Detected

Evacuate Immediate Area
Alert Personnel

Remove All Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill with
Inert Absorbent Material

Use Non-Sparking Tools
for Collection

Place Waste in a Labeled,
Sealed Container for Disposal

Decontaminate Spill Area

Dispose of Waste According to
Institutional and Local Regulations
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Diagram 2: Logical workflow for responding to a DTBMP spill.

Disposal Considerations
Waste material must be treated as hazardous.

Procedure: Dispose of unused material and its container at an approved waste disposal

facility.[5][11] Do not mix with other waste.[12] All disposal practices must comply with

federal, state, and local regulations.[12]

Toxicological Information
The primary toxicological concerns are based on its GHS classification.

Acute Toxicity: Harmful if swallowed.[3]

Irritation: Causes serious irritation to the eyes and skin, and may cause respiratory tract

irritation.[3][9]

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data is available to classify the

substance for these long-term effects.[12] A thorough investigation of its toxicological

properties has not been completed.[12]

The logical flow for assessing and responding to a personnel exposure event is outlined below.
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Personnel Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing
Wash with Soap and Water

Rinse with Water for 15 min
Remove Contact Lenses

Move to Fresh Air
Keep Comfortable

Rinse Mouth
DO NOT Induce Vomiting

Seek Immediate Medical Attention
Bring SDS with Victim

Click to download full resolution via product page

Diagram 3: Decision-making workflow for first aid response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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